Cas no 1806913-65-4 (2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-methanol)

• Product Name: 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-methanol
• CAS No: 1806913-65-4
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4861912
• Update Time: 2025-05-25

2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-methanol

• Inchi： 1S/C8H8BrF2NO/c1-4-2-5(8(10)11)6(3-13)7(9)12-4/h2,8,13H,3H2,1H3
• InChI Key： MXWFHMDNNWXQDE-UHFFFAOYSA-N
• SMILES： BrC1=C(CO)C(C(F)F)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-methanol

2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-methanol (CAS No: 1806913-65-4)

2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-methanol is a highly specialized organic compound with the CAS registry number 1806913-65-4. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry and pharmacology due to their unique chemical properties and potential applications in drug design and materials science.

The molecular structure of 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-methanol is characterized by a pyridine ring substituted with a bromine atom at position 2, a difluoromethyl group at position 4, a methyl group at position 6, and a hydroxymethyl group at position 3. This substitution pattern imparts the compound with distinct electronic and steric properties, making it an interesting candidate for further research and development.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry, particularly in the design of new drug candidates targeting various therapeutic areas such as oncology, infectious diseases, and central nervous system disorders. The bromine substituent at position 2 contributes to the compound's reactivity and selectivity in various chemical reactions, while the difluoromethyl group at position 4 enhances its stability and bioavailability.

In terms of synthesis, 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-methanol can be prepared through a multi-step process involving nucleophilic aromatic substitution, fluorination, and hydroxylation reactions. Researchers have optimized these steps to achieve higher yields and better purity levels, ensuring that the compound is suitable for use in preclinical studies and beyond.

The compound has also shown promise in materials science applications, particularly in the development of advanced materials for electronics and energy storage systems. Its unique electronic properties make it a potential candidate for use in organic semiconductors and lithium-ion batteries.

Furthermore, recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-methanol, providing insights into its interaction with biological targets and its potential as a lead compound for drug discovery.

In conclusion, 2-Bromo-4-(difluoromethyl)-6-methylpyridine-3-methanol (CAS No: 1806913-65-4) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with its favorable properties, positions it as an important tool for future research and development efforts in chemistry and pharmacology.